![molecular formula C16H16N2O5S B296329 N-{4-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]phenyl}acetamide](/img/structure/B296329.png)
N-{4-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]phenyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]phenyl}acetamide, also known as DB844, is a chemical compound that has been studied extensively for its potential use as an antimicrobial agent. In
Mechanism of Action
The exact mechanism of action of N-{4-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]phenyl}acetamide is not fully understood, but it is thought to involve inhibition of bacterial cell wall synthesis. Specifically, this compound is believed to inhibit the enzyme MurA, which is involved in the synthesis of peptidoglycan, a major component of bacterial cell walls.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in vitro, making it a promising candidate for further development as an antimicrobial agent. In addition, this compound has been shown to have good stability in various biological fluids, indicating its potential for use in vivo.
Advantages and Limitations for Lab Experiments
One advantage of N-{4-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]phenyl}acetamide is its broad-spectrum activity against a wide range of bacteria and fungi. However, one limitation of this compound is that it has not yet been extensively studied in vivo, so its efficacy and safety in animal models and humans are not yet fully understood.
Future Directions
There are several future directions for research on N-{4-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]phenyl}acetamide. One area of interest is the development of new synthetic methods for this compound that are more efficient and scalable. Another area of interest is the further study of the mechanism of action of this compound, which could lead to the development of new antimicrobial agents with improved activity and selectivity. Finally, the in vivo efficacy and safety of this compound should be further studied, with the goal of eventually developing it as a clinically useful antimicrobial agent.
Synthesis Methods
N-{4-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]phenyl}acetamide can be synthesized through a multi-step process that involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-sulfonyl chloride with 4-aminophenylacetic acid. The resulting product is then purified through recrystallization and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
N-{4-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)amino]phenyl}acetamide has been studied extensively for its potential use as an antimicrobial agent. It has been shown to be effective against a wide range of bacteria, including both gram-positive and gram-negative species. In addition, this compound has also been shown to be effective against some fungal species.
Properties
Molecular Formula |
C16H16N2O5S |
---|---|
Molecular Weight |
348.4 g/mol |
IUPAC Name |
N-[4-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonylamino)phenyl]acetamide |
InChI |
InChI=1S/C16H16N2O5S/c1-11(19)17-12-2-4-13(5-3-12)18-24(20,21)14-6-7-15-16(10-14)23-9-8-22-15/h2-7,10,18H,8-9H2,1H3,(H,17,19) |
InChI Key |
DPROTBKANNVTMC-UHFFFAOYSA-N |
SMILES |
CC(=O)NC1=CC=C(C=C1)NS(=O)(=O)C2=CC3=C(C=C2)OCCO3 |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NS(=O)(=O)C2=CC3=C(C=C2)OCCO3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.